Cas no 32385-30-1 (3-(2-Naphthylsulfonyl)propanoic Acid)

• Product Name: 3-(2-Naphthylsulfonyl)propanoic Acid
• CAS No: 32385-30-1
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• MDL: MFCD00222810
• CID: 1451055
• PubChem ID: 684362
• Update Time: 2025-10-28

3-(2-Naphthylsulfonyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2-naphthalenylsulfonyl)-
• 2-naphthylsulfonylpropionic acid
• 3-(2-Naphthylsulfonyl)propanoic acid
• CBDivE_005454
• Oprea1_778596
• Z111691718
• EU-0033408
• Oprea1_279507
• ALBB-010576
• CS-0217757
• EN300-83726
• BBL028420
• STK317841
• SCHEMBL7826055
• SR-01000389218-1
• SR-01000389218
• 3-(naphthalen-2-ylsulfonyl)propanoic acid
• 32385-30-1
• TimTec1_004279
• VS-08765
• 3-naphthalen-2-ylsulfonylpropanoic acid
• AB00075206-01
• 3-(naphthalene-2-sulfonyl)propanoic acid
• MFCD00222810
• AKOS000126643
• HMS1546C11
• 3-(2-Naphthylsulfonyl)propanoic Acid

• MDL： MFCD00222810
• Inchi： 1S/C13H12O4S/c14-13(15)7-8-18(16,17)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,14,15)
• InChI Key： OSYQPWIOAFNQLP-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 264.04566
• Monoisotopic Mass: 264.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 548.7±42.0 °C at 760 mmHg
• PSA: 71.44

3-(2-Naphthylsulfonyl)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes